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Compound of Interest

Compound Name: 2-(2-Formylphenyl)acetic acid

CAS No.: 1723-55-3

Cat. No.: B1275340

Get Quote

Part 1: Executive Technical Profile
Compound Identity & Significance

Chemical Name: 2-(2-Formylphenyl)acetic acid[1][2]

CAS Registry Number: 1723-55-3[1][2]

Synonyms: o-Formylphenylacetic acid; 2-Carboxymethylbenzaldehyde.[2]

Core Scaffold: Ortho-substituted benzene ring containing an aldehyde (-CHO) and an acetic

acid moiety (-CH₂COOH).[2]

The "Hidden" Technical Challenge: Tautomeric Equilibrium As a Senior Application Scientist, I

must highlight the defining characteristic of this molecule that often confuses standard QC

protocols: Ring-Chain Tautomerism.

Unlike simple aldehydes, 2-(2-formylphenyl)acetic acid exists in a dynamic equilibrium

between its open-chain form and a cyclic lactol form known as 1-hydroxyisochroman-3-one.[2]
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Open Chain: Free aldehyde and carboxylic acid.[2]

Cyclic Form: The hydroxyl of the carboxylic acid (or its enol) attacks the aldehyde carbon,

closing a 6-membered lactone-like ring (lactol).[2]

This equilibrium is solvent-dependent.[2] In polar aprotic solvents (DMSO-d6), the open chain

often predominates, whereas in solid state or non-polar solvents, the cyclic lactol may be the

major species.[2] This impacts NMR validation: you may see a diminished or shifted aldehyde

proton signal (~10 ppm) and the appearance of a lactol methine proton (~6.5 ppm).[2]
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Figure 1: The dynamic equilibrium between the open-chain aldehyde-acid and the cyclic lactol

species.[2][3] This tautomerism dictates solubility and spectroscopic appearance.[2][3]

Part 2: Supply Chain Landscape & Procurement
Strategy[2]
Market Availability Analysis
This compound is not a commodity chemical.[2] It is a specialized building block classified as a

"Fine Chemical" or "Intermediate."[2] It is rarely held in bulk stock due to its oxidative instability

(aldehyde to acid oxidation).[2]

Primary Sourcing Tiers:

Tier 1 (Stocking Suppliers): Companies that physically hold inventory.[2][3]

Tier 2 (Re-packagers/Aggregators): Companies that list the product but source it upon order

(longer lead times).[2]
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Supplier Comparison Table
Supplier

Catalog/CA
S Ref

Purity
Grade

Typical
Pack Size

Lead Time
(Est.)

Logistics
Note

BLD Pharm 1723-55-3 98% 100mg - 5g 3-5 Days

Cold Chain

(2-8°C)

required.[2]

Sunway

Pharm
1723-55-3 97% 250mg - 1g 1-2 Weeks

Ships from

Asia.[2]

Sigma-

Aldrich
1723-55-3 Research Custom Variable

Likely

sourced via

AldrichCPR/P

artners.[2]

Enamine Custom 95%+
Building

Block
2-4 Weeks

Synthesis on

demand

likely.[2]

Procurement Advisory: For drug development campaigns, prioritize BLD Pharm or similar Tier 1

suppliers who explicitly state "Cold Chain" transportation.[2] The presence of cold chain

protocols is a proxy for vendor competence regarding this specific molecule's stability.[2]

Procurement Decision Matrix (DOT)[2]
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Figure 2: Strategic decision tree for sourcing based on project scale, highlighting the shift from

catalog buying to custom synthesis.

Part 3: Technical Handling & Quality Control (QC)[2]
Stability & Storage Protocols

Oxidation Risk: The aldehyde group is ortho to an acidic side chain.[2] While the lactol form

offers some protection, the open chain is susceptible to air oxidation, forming Homophthalic

acid (2-carboxyphenylacetic acid).[2]

Storage Condition: Must be stored under Inert Atmosphere (Argon/Nitrogen) at 2-8°C.

Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress (which

catalyzes ring-opening and subsequent oxidation).[2]
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QC Validation: The "Self-Validating" Protocol
Do not rely solely on a Certificate of Analysis (CoA).[2] Perform this intake check:

Method: ¹H-NMR (DMSO-d₆)

Rationale: DMSO disrupts the internal hydrogen bonding and favors the open-chain form,

allowing clear visualization of the aldehyde.[2]

Key Signals:

Aldehyde (-CHO): Look for a singlet/broad singlet at ~10.0 - 10.3 ppm.[2]

Methylene (-CH₂-): Singlet at ~4.0 ppm.[2]

Aromatic Region: 7.3 - 7.9 ppm (4 protons).[2]

Failure Mode: If the aldehyde peak is missing and a new peak appears around 6.0-6.5 ppm

(methine of lactol) or the integration is off, the sample has cyclized or oxidized.[2]

Note: If oxidized to Homophthalic acid, the aldehyde peak disappears completely, and the

carboxylic acid proton integration doubles (broad, >11 ppm).[2]

Part 4: Synthesis & Origin (Context for Researchers)
Understanding the synthesis helps in predicting impurity profiles.[2] The commercial material is

typically derived via:

Ozonolysis of Indene:

Indene is treated with ozone in methanol/NaOH.[2][3]

Impurity Risk:[2] Traces of homophthalaldehyde or unreacted indene.[2]

Hydrolysis of Isochroman-3-one:

Isochroman-3-one is hydrolyzed under basic conditions to open the ring, then carefully

acidified.[2][3]
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Impurity Risk:[2] Residual lactone (cyclic form).[2]

Applications in Drug Discovery:

Scaffold Construction: Precursor for Isoquinolines (via reductive amination cyclization).[2]

Heterocycles: Synthesis of benzofurans and isochromenes.[2][3]

Auxin Analogs: Investigated for plant growth regulation activity.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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